6-chloro-9H-carbazole-1-carbonitrile
Overview
Description
6-chloro-9H-carbazole-1-carbonitrile is a chemical compound that has gained significant attention from the scientific community due to its potential applications in various fields. This compound is a heterocyclic aromatic organic molecule that contains a nitrogen atom in its ring structure. It is used as a building block in the synthesis of various organic compounds and has shown promising results in scientific research.
Mechanism of Action
The mechanism of action of 6-chloro-9H-carbazole-1-carbonitrile is not fully understood. However, it is believed that this compound interacts with various cellular targets, including enzymes and receptors, to produce its biological effects.
Biochemical and Physiological Effects:
Studies have shown that 6-chloro-9H-carbazole-1-carbonitrile exhibits various biochemical and physiological effects, including anti-inflammatory, antioxidant, and anticancer properties. It has also been shown to have neuroprotective effects in animal models of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 6-chloro-9H-carbazole-1-carbonitrile in lab experiments is its versatility as a building block in the synthesis of various organic compounds. However, one limitation is the lack of information on its toxicity and potential side effects, which should be taken into consideration when designing experiments.
Future Directions
There are several future directions for research on 6-chloro-9H-carbazole-1-carbonitrile. One area of interest is the development of novel organic semiconductors using this compound as a building block. Another area of research is the investigation of its potential therapeutic applications in the treatment of neurodegenerative diseases and cancer. Additionally, further studies are needed to determine its toxicity and potential side effects to ensure its safe use in lab experiments.
Scientific Research Applications
6-chloro-9H-carbazole-1-carbonitrile has been extensively studied for its potential applications in various fields, including materials science, pharmacology, and organic synthesis. In materials science, this compound has been used as a building block in the synthesis of organic semiconductors, which have shown promising results in the development of electronic devices.
properties
IUPAC Name |
6-chloro-9H-carbazole-1-carbonitrile |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H7ClN2/c14-9-4-5-12-11(6-9)10-3-1-2-8(7-15)13(10)16-12/h1-6,16H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AZWMVGLCDQGEBE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C2C(=C1)C3=C(N2)C=CC(=C3)Cl)C#N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H7ClN2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
226.66 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Cambridge id 5691559 | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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